Cas no 55817-72-6 (2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• CAS No: 55817-72-6
• MF: C₁₄H₁₅N₃
• MW: 225.289002656937
• MDL: MFCD01935932
• CID: 368896
• PubChem ID: 2763308
• Update Time: 2025-08-03

2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,2-amino-4,5-dimethyl-1-(phenylmethyl)-
• 2-AMINO-1-BENZYL-4,5-DIMETHYL-1H-PYRROLE-3-CARBONITRILE
• 2-amino-1-benzyl-4,5-dimethylpyrrole-3-carbonitrile
• J-507737
• SCHEMBL8089697
• DTXSID90376887
• MFCD01935932
• 2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile, AldrichCPR
• 10L-318S
• CHEMBL4126469
• 55817-72-6
• Methyl4-benzyl-2-phenyloxazole-5-carboxylate
• FT-0679939
• AKOS005069227
• CS-0230597
• EN300-104660
• STK689793
• 2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile

• MDL： MFCD01935932
• Inchi： 1S/C14H15N3/c1-10-11(2)17(14(16)13(10)8-15)9-12-6-4-3-5-7-12/h3-7H,9,16H2,1-2H3
• InChI Key： RJDOFGRDZKVLTM-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C(C)=C1C)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.12700
• Monoisotopic Mass: 225.126597
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 2.9

Experimental Properties

• Density: 1.1
• Melting Point: 152-155°C
• Boiling Point: 433.1°Cat760mmHg
• Flash Point: 215.7°C
• Refractive Index: 1.597
• PSA: 54.74000
• LogP: 3.18828

2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile Security Information

• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile

Introduction to 2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile (CAS No. 55817-72-6)

2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile is a heterocyclic compound with a molecular formula of C₁₂H₁₄N₂. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug discovery. The presence of both amino and nitrile functional groups, along with a benzyl substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The CAS No. 55817-72-6 identifier is a unique numerical code assigned to this compound, ensuring precise identification and differentiation from other chemical entities. This standardized numbering system is crucial for researchers and regulatory agencies to maintain consistency in documentation, patent filings, and literature references.

2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile belongs to the pyrrole class of heterocycles, which are widely recognized for their role in biological systems and pharmaceutical applications. Pyrroles are integral components of many natural products and have been extensively studied for their pharmacological properties. The dimethyl substitution at the 4 and 5 positions enhances the steric hindrance around the pyrrole ring, influencing its reactivity and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The benzyl group in this molecule provides a handle for further derivatization, allowing chemists to explore various functionalization strategies. This flexibility has made 2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile a valuable building block in medicinal chemistry.

The nitrile group at the 3-position of the pyrrole ring introduces polarity and potential hydrogen bonding capabilities, which can be exploited in designing molecules with enhanced binding affinity to biological receptors. Additionally, the amino group at the 2-position offers opportunities for salt formation or further functionalization via reductive amination or other coupling reactions.

Recent studies have highlighted the importance of pyrrole derivatives in the development of antimicrobial and anticancer agents. For instance, modifications of the pyrrole core have led to the discovery of compounds with potent activity against resistant bacterial strains. The structural features of 2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile align well with these findings, suggesting its potential as a precursor in such therapeutic contexts.

The synthesis of 2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include cyclization reactions to form the pyrrole ring followed by selective functionalization at the desired positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In drug discovery pipelines, 2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile can serve as a lead compound or intermediate for further optimization. Its structural motif has been explored in virtual screening campaigns to identify novel bioactive molecules. The combination of computational modeling and high-throughput screening has accelerated the process of identifying promising candidates for experimental validation.

The pharmacological profile of 2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile is still under investigation, but preliminary data suggest potential interactions with enzymes and receptors involved in inflammatory pathways. Such interactions could make it a candidate for treating conditions like arthritis or inflammatory bowel disease. Further preclinical studies are warranted to elucidate its mechanism of action and therapeutic potential.

The chemical stability and solubility profile of this compound are also critical factors to consider in its pharmaceutical applications. Modifications to improve solubility while maintaining bioactivity have been a focus of recent research efforts. Techniques such as prodrug design or co-crystallization with solubilizing agents can enhance the pharmacokinetic properties of pyrrole derivatives.

2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile represents an example of how structural diversity can be leveraged to discover new therapeutic agents. Its unique combination of functional groups provides a rich framework for medicinal chemists to explore innovative drug designs. As research continues to uncover new biological targets and mechanisms, compounds like this will remain at the forefront of pharmaceutical innovation.